Cas no 87711-76-0 (2-Heptanone, 3-[bis(methylthio)methylene]-)
87711-76-0 structure
Product Name:2-Heptanone, 3-[bis(methylthio)methylene]-
CAS No:87711-76-0
MF:C10H18OS2
MW:218.37932062149
CID:653193
PubChem ID:13208541
Update Time:2025-04-19
2-Heptanone, 3-[bis(methylthio)methylene]- Chemical and Physical Properties
Names and Identifiers
-
- 2-Heptanone, 3-[bis(methylthio)methylene]-
- 3-[bis(methylsulfanyl)methylidene]heptan-2-one
- DTXSID70527911
- 87711-76-0
-
- Inchi: 1S/C10H18OS2/c1-5-6-7-9(8(2)11)10(12-3)13-4/h5-7H2,1-4H3
- InChI Key: KXBGCGSUBZLKRE-UHFFFAOYSA-N
- SMILES: S(C)/C(=C(/C(C)=O)\CCCC)/SC
Computed Properties
- Exact Mass: 218.07990754g/mol
- Monoisotopic Mass: 218.07990754g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 6
- Complexity: 191
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 67.7Ų
2-Heptanone, 3-[bis(methylthio)methylene]- Related Literature
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Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
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Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
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Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
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Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
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